![molecular formula C6H5N3O2 B026103 Imidazo[1,2-a]pyrimidine-5,7-diol CAS No. 51647-90-6](/img/structure/B26103.png)
Imidazo[1,2-a]pyrimidine-5,7-diol
Overview
Description
Imidazo[1,2-a]pyrimidine-5,7-diol is a chemical compound with the CAS Number: 51647-90-6. It has a molecular weight of 151.12 . This compound is a pale-yellow to yellow-brown solid .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which are structurally similar to Imidazo[1,2-a]pyrimidine-5,7-diol, has been well studied in the past decade . The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed . These protocols focus on the ecological impact of the methods and the mechanistic aspects .
Molecular Structure Analysis
The InChI Code for Imidazo[1,2-a]pyrimidine-5,7-diol is 1S/C6H5N3O2/c10-4-3-5(11)9-2-1-7-6(9)8-4/h1-3,11H,(H,7,8,10) . The structure of this compound can be analyzed using various methods such as NMR spectroscopy .
Chemical Reactions Analysis
Imidazo[1,2-a]pyrimidines are crucial target products and key intermediates in various chemical reactions . The construction of an imidazo[1,2-a]pyrimidine core has been the focus of considerable efforts in the past decade .
Physical And Chemical Properties Analysis
Imidazo[1,2-a]pyrimidine-5,7-diol is a solid with a density of 1.7±0.1 g/cm3 .
Scientific Research Applications
Pharmaceutical Applications
Imidazo[1,2-a]pyrimidine is a significant structural component of a large number of pharmaceuticals . It has been receiving significant attention in the synthetic chemistry community through different chemosynthetic methodologies .
Agrochemical Applications
Imidazo[1,2-a]pyrimidine is also a significant structural component of a large number of agrochemicals . It has been a subject of intense research for numerous decades .
Optoelectronic Devices
This class of aromatic heterocycles has great potential in the field of materials science . In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices .
Sensors
Imidazo[1,2-a]pyrimidine derivatives have been used in the development of sensors . Their unique properties make them suitable for this application .
Anti-Cancer Drugs
Imidazo[1,2-a]pyrimidine derivatives have been used in the development of anti-cancer drugs . Their unique properties make them suitable for this application .
6. Emitters for Confocal Microscopy and Imaging Imidazo[1,2-a]pyrimidine derivatives have been used as emitters for confocal microscopy and imaging . This is due to their luminescent properties .
Corrosion Inhibitor
Imidazole pyrimidine and its derivatives are potential corrosion inhibitors to protect steel from environmental corrosion .
Antiviral and Anti-Inflammatory Drugs
Imidazole pyrimidine and its derivatives are commonly used as antiviral and anti-inflammatory drugs . This is due to their unique properties .
Mechanism of Action
Mode of Action
It’s worth noting that compounds with similar structures have been used as covalent inhibitors in cancer treatment . These inhibitors work by forming a covalent bond with their target, which can result in changes to the target’s function .
Biochemical Pathways
Similar compounds have been shown to interact with the kras g12c pathway, which plays a crucial role in cell proliferation and survival
Result of Action
Similar compounds have shown anticancer activity, suggesting that imidazo[1,2-a]pyrimidine-5,7-diol may have similar effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-hydroxy-8H-imidazo[1,2-a]pyrimidin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2/c10-4-3-5(11)9-2-1-7-6(9)8-4/h1-3,11H,(H,7,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BELWUABPSOOYPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC(=O)NC2=N1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70541536 |
Source
|
| Record name | 5-Hydroxyimidazo[1,2-a]pyrimidin-7(8H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70541536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[1,2-a]pyrimidine-5,7-diol | |
CAS RN |
51647-90-6 |
Source
|
| Record name | 5-Hydroxyimidazo[1,2-a]pyrimidin-7(8H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70541536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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